Cas no 18404-43-8 (Digitoxigenin Mono-β-D-digitoxoside)

• Product Name: Digitoxigenin Mono-β-D-digitoxoside
• CAS No: 18404-43-8
• Molecular Formula: C₂₉H₄₄O₇
• Molecular Weight: 504.65546
• CID: 140601
• PubChem ID: 11961867

Digitoxigenin Mono-β-D-digitoxoside Properties

Names and Identifiers

• Card-20(22)-enolide,3-[(2,6-dideoxy-b-D-ribo-hexopyranosyl)oxy]-14-hydroxy-,(3b,5b)-
• (5beta)-3beta-[(2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
• 3-[(3S,5R,10S,13R,14S,17R)-3-[(2R,5S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• (3alpha,5beta,8xi,9xi)-3-[(2,6-dideoxy-beta-D-glycero-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
• (3beta,5beta)-3-[(2,6-dideoxy-beta-D-ribo-hexopyranosyl)oxy]-14-hydroxycard-20(22)-enolide
• digitoxigenin monodigitoxoside
• Digitoxigenin-Monodigitoxosid
• Evatromonoside
• 3β-[(2,6-Dideoxy-β-D-ribo-hexopyranosyl)oxy]-14-hydroxy-5β-card-20(22)-enolide
• 3β-(2,6-Dideoxy-β-D-ribo-hexopyranosyloxy)-14-hydroxy-5β-cardanolide-20(22)-ene
• 3-[(3R,5R,10S,13R,14S,17R)-3-[(2R,5S)-4,5-Dihydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• DIGITOXIGENIN MONO-.BETA.-D-DIGITOXOSIDE
• CARD-20(22)-ENOLIDE, 3-((2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-14-HYDROXY-, (3.BETA.,5.BETA.)-
• R83CK7MGW3
• Beta-D-Digitoxose
• D-RIBO-HEXOPYRANOSIDE, DIGITOXIGENIN-3 2,6-DIDEOXY-, .BETA.-
• 18404-43-8
• (3.BETA.,5.BETA.)-3-((2,6-DIDEOXY-.BETA.-D-RIBO-HEXOPYRANOSYL)OXY)-14-HYDROXYCARD-20(22)-ENOLIDE
• 4-((1R,3AS,3BR,5AR,7S,9AS,9BS,11AR)-7-(((2R,4S,5S,6R)-4,5-DIHYDROXY-6-METHYLOXAN-2-YL)OXY)-3A-HYDROXY-9A,11A-DIMETHYL-HEXADECAHYDRO-1H-CYCLOPENTA(A)PHENANTHREN-1-YL)-2,5-DIHYDROFURAN-2-ONE
• NS00052169
• Digitoxigenin Mono-b-D-digitoxoside
• CHEMBL1651624
• 3-[(3S,5R,8R,9S,10S,13R,14S,17R)-3-[(2R,4S,5S,6R)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
• Deglucocoroloside
• CHEBI:173218
• Desglucocoroloside
• Digitoxigenin boivinoside
• 3-[3-(4,5-dihydroxy-6-methyloxan-2-yl)oxy-14-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-uran-5-one

• InChIKey： NQOMDNMTNVQXRR-JHCLBYLPSA-N
• Inchi： InChI=1S/C29H44O7/c1-16-26(32)23(30)14-25(35-16)36-19-6-9-27(2)18(13-19)4-5-22-21(27)7-10-28(3)20(8-11-29(22,28)33)17-12-24(31)34-15-17/h12,16,18-23,25-26,30,32-33H,4-11,13-15H2,1-3H3/t16?,18-,19+,20-,21?,22?,23?,25+,26-,27+,28-,29+/m1/s1
• SMILES： CC1O[C@@H](O[C@H]2CC[C@@]3(C4CC[C@@]5([C@H](CC[C@]5(O)C4CC[C@@H]3C2)C2COC(=O)C=2)C)C)CC(O)[C@@H]1O

Computed Properties

• Exact Mass: 504.308704
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 504.308704
• Heavy Atom Count: 36
• Complexity: 919
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 105

Experimental Properties

• Refractive Index: 1.588
• Boiling Point: 673.3°Cat760mmHg
• Melting Point: NA
• Vapor Pressure: 0.0±4.7 mmHg at 25°C
• Flash Point: 218.5°C
• Color/Form: No data available
• Density: 1.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives